Cas no 2287279-85-8 (1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol)

• Product Name: 1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol
• CAS No: 2287279-85-8
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6465849
• PubChem ID: 165738305
• Update Time: 2025-10-31

1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2287279-85-8
• EN300-6750106
• 1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol

• Inchi： 1S/C10H13N3O2/c1-15-7-3-6-13-8-4-2-5-9(14)10(8)11-12-13/h2,4-5,14H,3,6-7H2,1H3
• InChI Key： HQRFRFYJOUHDFU-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C2C=CC=C(C=2N=N1)O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol

Comprehensive Overview of 1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287279-85-8)

1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287279-85-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the benzotriazole family, a class of heterocyclic compounds known for their versatility in chemical synthesis and material science. Researchers and industry professionals are increasingly interested in this molecule for its potential use in pharmaceuticals, agrochemicals, and advanced materials.

The structural features of 1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol make it particularly valuable in modern chemistry. The presence of the methoxypropyl group enhances its solubility in organic solvents, while the benzotriazole core provides stability and reactivity. These characteristics have led to its exploration in drug discovery, where it may serve as a key intermediate or pharmacophore. Additionally, its potential as a UV absorber or corrosion inhibitor has sparked interest in materials science, aligning with current trends in sustainable and high-performance material development.

In the context of green chemistry and sustainable synthesis, 1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol offers promising avenues. With growing environmental concerns, researchers are focusing on eco-friendly synthetic routes for such compounds. Recent studies have explored catalytic methods and solvent-free reactions to produce this molecule, addressing the demand for low-waste chemical processes. This aligns with broader industry shifts toward circular economy principles and reduced carbon footprints.

The pharmaceutical industry has shown particular interest in 1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol due to its potential biological activities. Preliminary research suggests that derivatives of this compound may exhibit antimicrobial or anti-inflammatory properties, making it a candidate for further drug development. As the global healthcare sector continues to combat antibiotic resistance and chronic inflammatory diseases, such molecules are becoming increasingly valuable. The compound's structure-activity relationship (SAR) is currently under investigation to optimize its efficacy and safety profiles.

From a commercial perspective, the demand for specialty chemicals like 1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol is rising. Manufacturers are scaling up production to meet the needs of research institutions and industrial applications. Quality control and analytical characterization of this compound are critical, with techniques such as HPLC, NMR, and mass spectrometry being employed to ensure purity and consistency. These aspects are particularly important for regulatory compliance and end-user satisfaction.

In summary, 1-(3-methoxypropyl)-1H-1,2,3-benzotriazol-4-ol (CAS No. 2287279-85-8) represents a compelling area of study in contemporary chemistry. Its diverse potential applications, from drug discovery to material science, highlight its significance in both academic and industrial settings. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of today's most pressing scientific and technological challenges.